Cas no 2172271-45-1 (methyl({1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl})amine)
methyl({1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl})amine Chemical and Physical Properties
Names and Identifiers
-
- methyl({1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl})amine
- 2172271-45-1
- methyl({[1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methyl})amine
- EN300-1597250
-
- Inchi: 1S/C8H13F3N4/c1-5(2)15-7(8(9,10)11)6(4-12-3)13-14-15/h5,12H,4H2,1-3H3
- InChI Key: BZGOYDSCKMNWCW-UHFFFAOYSA-N
- SMILES: FC(C1=C(CNC)N=NN1C(C)C)(F)F
Computed Properties
- Exact Mass: 222.10923092g/mol
- Monoisotopic Mass: 222.10923092g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 42.7Ų
methyl({1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl})amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1597250-0.05g |
methyl({[1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2172271-45-1 | 0.05g |
$1320.0 | 2023-06-04 | ||
| Enamine | EN300-1597250-0.1g |
methyl({[1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2172271-45-1 | 0.1g |
$1384.0 | 2023-06-04 | ||
| Enamine | EN300-1597250-0.25g |
methyl({[1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2172271-45-1 | 0.25g |
$1447.0 | 2023-06-04 | ||
| Enamine | EN300-1597250-0.5g |
methyl({[1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2172271-45-1 | 0.5g |
$1509.0 | 2023-06-04 | ||
| Enamine | EN300-1597250-1.0g |
methyl({[1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2172271-45-1 | 1g |
$1572.0 | 2023-06-04 | ||
| Enamine | EN300-1597250-2.5g |
methyl({[1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2172271-45-1 | 2.5g |
$3080.0 | 2023-06-04 | ||
| Enamine | EN300-1597250-5.0g |
methyl({[1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2172271-45-1 | 5g |
$4557.0 | 2023-06-04 | ||
| Enamine | EN300-1597250-10.0g |
methyl({[1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2172271-45-1 | 10g |
$6758.0 | 2023-06-04 | ||
| Enamine | EN300-1597250-50mg |
methyl({[1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2172271-45-1 | 50mg |
$888.0 | 2023-09-23 | ||
| Enamine | EN300-1597250-100mg |
methyl({[1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2172271-45-1 | 100mg |
$930.0 | 2023-09-23 |
methyl({1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl})amine Related Literature
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
Additional information on methyl({1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl})amine
Methyl({1-(Propan-2-yl)-5-(Trifluoromethyl)-1H-1,2,3-Triazol-4-ylmethyl})Amine: A Comprehensive Overview
The compound Methyl({1-(Propan-2-yl)-5-(Trifluoromethyl)-1H-1,2,3-Triazol-4-ylmethyl})Amine (CAS No: 2172271-45-1) is a highly specialized organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its triazole ring, which is a heterocyclic aromatic system containing three nitrogen atoms and two carbon atoms. The triazole ring in this compound is further substituted with a trifluoromethyl group at the 5-position and an isopropyl group at the 1-position, making it a versatile molecule with potential applications in various industries.
Recent studies have highlighted the importance of triazole-containing compounds in drug discovery and material synthesis due to their unique electronic properties and structural stability. The presence of the trifluoromethyl group in this compound adds electron-withdrawing characteristics, which can enhance the reactivity of the molecule in certain chemical reactions. Additionally, the isopropyl group contributes to the molecule's steric bulk, which can influence its solubility and bioavailability in pharmaceutical applications.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazole ring system. Researchers have employed various methods, including click chemistry reactions such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), to construct the triazole core efficiently. The subsequent substitution reactions are then carried out to introduce the trifluoromethyl and isopropyl groups onto the triazole ring. Recent advancements in catalytic systems have enabled higher yields and better selectivity in these reactions, making the synthesis more scalable for industrial purposes.
In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, its unique structure makes it a potential candidate for drug development targeting various therapeutic areas such as oncology and infectious diseases. The trifluoromethyl group is known to enhance drug stability and bioavailability, while the isopropyl group can modulate pharmacokinetic properties. Furthermore, this compound has been explored as a building block for advanced materials such as high-performance polymers and functional coatings.
Recent research has also focused on understanding the environmental impact and toxicity profile of this compound. Studies conducted under controlled laboratory conditions suggest that it exhibits low toxicity towards aquatic organisms when exposed at environmentally relevant concentrations. However, further investigations are required to assess its long-term effects on ecosystems and human health.
Looking ahead, the development of novel synthetic routes for this compound remains an active area of research. Scientists are exploring green chemistry approaches to minimize waste generation and improve sustainability in its production process. Additionally, efforts are being made to explore its potential applications in emerging fields such as nanotechnology and biotechnology.
In conclusion, Methyl({1-(Propan-2-yl)-5-(Trifluoromethyl)-1H-1,2,3-Triazol-4-ylmethyl})Amine (CAS No: 2172271-45-) stands out as a versatile compound with significant potential across multiple industries. Its unique structure and functional groups make it a valuable tool for researchers working on innovative solutions in drug discovery, material science, and beyond.
2172271-45-1 (methyl({1-(propan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl})amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)